Cas no 143502-37-8 (7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole)

• Product Name: 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole
• CAS No: 143502-37-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1106132
• PubChem ID: 486622
• Update Time: 2025-11-02

7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole
• 7-methoxy-1,9-dimethylpyrido[3,4-b]indole
• 1,9-Dimethyl-9H-beta-carbolin-7-yl methyl ether #
• Harmine + tmah
• 9-Methylharmine
• BDBM50608896
• 9H-Pyrido[3,4-b]indole, 7-methoxy-1,9-dimethyl-
• DB-350804
• CHEMBL44889
• 143502-37-8
• SCHEMBL2216160
• Harmine, 9-methyl-
• LJQLTQRHIJBENP-UHFFFAOYSA-N
• DTXSID60333149
• 7-methoxy-1,9-dimethyl-pyrido[3,4-b]indole

• Inchi： 1S/C14H14N2O/c1-9-14-12(6-7-15-9)11-5-4-10(17-3)8-13(11)16(14)2/h4-8H,1-3H3
• InChI Key： LJQLTQRHIJBENP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C3C=CN=C(C)C=3N(C)C=2C=1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole

Exploring the Unique Properties and Applications of 7-Methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole (CAS No. 143502-37-8)

The compound 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole (CAS No. 143502-37-8) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This pyridoindole derivative combines the characteristics of both pyridine and indole rings, making it an interesting subject for researchers in medicinal chemistry and material science.

With the growing interest in nitrogen-containing heterocycles, 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole stands out as a particularly intriguing example. Its molecular structure features a methoxy group at position 7 and two methyl groups at positions 1 and 9, which significantly influence its physical and chemical properties. The presence of these substituents makes this compound more lipophilic compared to its unsubstituted counterparts, potentially enhancing its bioavailability in biological systems.

Recent studies have highlighted the potential of pyrido[3,4-b]indole derivatives in various applications, particularly in the field of pharmaceutical research. While 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole itself may not be a well-known drug candidate, its structural framework has been identified as a promising scaffold for developing novel therapeutic agents. Researchers are particularly interested in how modifications to this core structure might lead to compounds with improved pharmacological profiles.

The synthesis of 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole typically involves multi-step organic reactions that carefully construct the fused ring system. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or other transition metal-mediated processes to efficiently assemble the molecular framework. These synthetic methodologies have become increasingly important as the demand for complex heterocyclic compounds continues to grow in both academic and industrial settings.

From a spectroscopic perspective, 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole exhibits characteristic signals in NMR and mass spectrometry that help researchers confirm its structure and purity. The methoxy group typically appears as a sharp singlet in the proton NMR spectrum around 3.8-4.0 ppm, while the aromatic protons show complex splitting patterns due to the fused ring system. These analytical features are crucial for quality control in research and development processes.

In material science applications, compounds like 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole have shown promise as potential components in organic electronic devices. The extended π-conjugation system in these molecules can contribute to interesting photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) or other optoelectronic applications. Researchers are particularly interested in how the methoxy and methyl substituents might influence the compound's electronic properties and solid-state packing.

The stability of 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole under various conditions is another area of active investigation. Preliminary studies suggest that the compound demonstrates reasonable thermal stability, which is important for potential applications that involve processing at elevated temperatures. However, like many nitrogen-containing heterocycles, it may be sensitive to strong acids or oxidizing conditions, requiring careful handling in laboratory settings.

As research into functionalized pyridoindoles continues to expand, 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole serves as an important reference compound for structure-activity relationship studies. Medicinal chemists often use such well-characterized compounds as starting points for designing new molecules with optimized properties. The methoxy group, in particular, offers an attractive site for further chemical modifications through demethylation or substitution reactions.

From a commercial perspective, the availability of 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole (CAS No. 143502-37-8) remains limited to specialized chemical suppliers catering to research institutions. The compound is typically offered in small quantities for research purposes, with purity specifications that meet the rigorous standards of modern pharmaceutical and materials science research. As interest in this chemical class grows, we may see increased commercial availability and improved synthetic routes.

Environmental and safety considerations for 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole follow standard laboratory protocols for handling organic compounds. While comprehensive toxicological data may be limited for this specific compound, researchers generally treat similar heterocyclic systems with appropriate precautions, including the use of personal protective equipment and proper ventilation when working with powdered forms.

The future research directions for 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole and related compounds appear promising. With advances in computational chemistry and high-throughput screening technologies, scientists can more efficiently explore the potential of this molecular scaffold. Particular attention is being paid to how subtle modifications might enhance desired properties while minimizing any potential drawbacks.

In conclusion, 7-methoxy-1,9-dimethyl-9H-Pyrido[3,4-b]indole represents an interesting example of the pyridoindole class of compounds with potential applications across multiple scientific disciplines. Its unique combination of structural features makes it a valuable subject for ongoing research in both life sciences and materials development. As synthetic methodologies continue to advance and our understanding of structure-property relationships deepens, we can expect to see growing interest in this and related heterocyclic systems.